Cas no 887205-38-1 (3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide)

• Product Name: 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
• CAS No: 887205-38-1
• MF: C₂₁H₂₉N₃OS
• MW: 371.539463758469
• CID: 6094271
• PubChem ID: 16806526
• Update Time: 2025-05-30

3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
• 3,4-dimethyl-N-(1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide
• Benzamide, 3,4-dimethyl-N-[1-methyl-2-(4-methyl-1-piperazinyl)-2-(2-thienyl)ethyl]-
• F0655-0135
• SR-01000008058
• AKOS024593262
• 3,4-dimethyl-N-[1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]benzamide
• 887205-38-1
• SR-01000008058-1

• Inchi： 1S/C21H29N3OS/c1-15-7-8-18(14-16(15)2)21(25)22-17(3)20(19-6-5-13-26-19)24-11-9-23(4)10-12-24/h5-8,13-14,17,20H,9-12H2,1-4H3,(H,22,25)
• InChI Key： LBEWGZLIHOBQGG-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCN(C)CC1)C1SC=CC=1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 371.20313373g/mol
• Monoisotopic Mass: 371.20313373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 525.9±50.0 °C(Predicted)
• pka: 14.61±0.46(Predicted)

Additional information on 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide

Introduction to 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide (CAS No. 887205-38-1) and Its Emerging Applications in Chemical Biology

The compound 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide, identified by its CAS number 887205-38-1, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features, encompassing a benzamide core substituted with a thiophene ring, a propyl chain, and a piperazine moiety, make it a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic compounds in designing novel pharmacological agents. The presence of the thiophene ring in this molecule not only contributes to its structural complexity but also imparts potential bioactivities that have been extensively studied in various therapeutic contexts. Thiophene derivatives are well-known for their role in antimicrobial, anti-inflammatory, and anticancer applications, making this compound particularly intriguing for researchers seeking to develop new treatments.

The piperazine substituent at the N1 position is another key feature that enhances the pharmacological potential of 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide. Piperazine derivatives are widely recognized for their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. In particular, the N-substituted piperazine moiety has been extensively utilized in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections.

Moreover, the 3,4-dimethyl substitution pattern on the benzene ring adds another layer of complexity to the molecule's structure. This type of substitution can influence the electronic properties of the aromatic system, affecting its binding affinity and selectivity towards biological targets. The combination of these structural elements—thiophene, piperazine, and 3,4-dimethyl—makes this compound a versatile scaffold for further chemical modifications and derivatization.

In the context of current research, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). The benzamide moiety in 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide provides a suitable platform for designing molecules that can disrupt or modulate PPIs. Such interactions are crucial in many biological pathways and are often implicated in diseases like cancer and inflammation. By leveraging the structural features of this compound, researchers aim to develop novel therapeutics that can selectively inhibit specific PPIs without causing off-target effects.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The unique combination of heterocyclic rings and alkyl chains in 3,4-dimethyl-N-1-(4-methylpiperazin-1-yl)-1-(thiophen-2-yli)propan -2 -ylbenzamide suggests that it may have the potential to interact with kinase active sites or allosteric sites, thereby inhibiting their activity. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases, warranting further investigation into their mechanism of action and therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 3,4-dimethyl-N -1 -(4 -methylpi perazin - 1 -y l ) - 1 -(thiophen - 2 - yl )propan - 2 - ylbenzamide with biological targets. These tools have enabled researchers to predict how the molecule might interact with proteins or other biomolecules at an atomic level. By analyzing these interactions, scientists can optimize the structure of the compound to enhance its potency and selectivity. This approach has been particularly useful in identifying lead compounds for further development into novel drugs.

In addition to its potential as an inhibitor or modulator of biological targets,3 , 4 - dim eth yl - N - 1 -( 4 - me t h y lp i per azin - 1 - y l ) - 1 -( thi o ph e n e - 2 - y l ) pro pan - 2 - y lbe nz am ide may also find applications as an intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical transformations, making it a valuable building block for constructing more complex molecules. Researchers can utilize this compound as a starting point to explore new synthetic pathways or to develop libraries of derivatives with tailored properties for various applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key heterocyclic moieties. These reactions provide efficient routes to form carbon-carbon bonds under mild conditions while maintaining regioselectivity. The use of such techniques underscores the importance of modern synthetic methodologies in accessing complex molecules like 3 , 4 - dim eth yl - N - 1 -( 4 - me t h y lp i per azin - 1 - y l ) - 1 -( thi o ph e n e - 2 - y l ) pro pan - 2 - y lbe nz am ide.

As research continues to uncover new therapeutic targets and mechanisms,3 , 4 dim eth yl N 1 ( 4 methylpi per azin 1 y l ) 1 ( thi o ph e n e 2 y l ) pro pan 2 y lbe nz am ide is poised to play a significant role in addressing unmet medical needs. Its unique structural features combined with its demonstrated bioactivity make it a compelling candidate for further investigation into drug discovery and development. By leveraging both experimental and computational approaches,this compound holds promise as a valuable tool for advancing our understanding of disease processes and developing novel therapeutics.